N,N-diethyl-4-{[(2-methoxyphenoxy)acetyl]amino}benzamide

• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol
• IUPAC Name: N,N-diethyl-4-[[2-(2-methoxyphenoxy)acetyl]amino]benzamide
• InChI: InChI=1S/C20H24N2O4/c1-4-22(5-2)20(24)15-10-12-16(13-11-15)21-19(23)14-26-18-9-7-6-8-17(18)25-3/h6-13H,4-5,14H2,1-3H3,(H,21,23)
• InChI Key: GGDPVMYXILISSP-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2OC

Description

N,N-diethyl-4-{[(2-methoxyphenoxy)acetyl]amino}benzamide, also known as GW501516, is a synthetic compound that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was originally developed as a potential treatment for metabolic disorders, such as obesity and type 2 diabetes. However, it has gained popularity in the sports and fitness industry due to its purported ability to enhance endurance and athletic performance.

Mechanism of Action

N,N-diethyl-4-{[(2-methoxyphenoxy)acetyl]amino}benzamide exerts its effects through activation of PPARδ, a nuclear receptor that regulates lipid and glucose metabolism, inflammation, and energy homeostasis. Activation of PPARδ leads to increased fatty acid oxidation, mitochondrial biogenesis, and glucose uptake in skeletal muscle cells, which results in improved insulin sensitivity and energy expenditure. It also stimulates the expression of genes involved in lipid metabolism and reduces the expression of genes involved in inflammation and adipogenesis.
Biochemical and Physiological Effects
N,N-diethyl-4-{[(2-methoxyphenoxy)acetyl]amino}benzamide has been shown to have a number of biochemical and physiological effects in animal and cell culture studies. These include:
- Increased fatty acid oxidation and mitochondrial biogenesis in skeletal muscle cells
- Increased glucose uptake and insulin sensitivity in skeletal muscle cells
- Reduced plasma triglycerides and cholesterol levels
- Reduced inflammation and adipogenesis in adipose tissue
- Increased energy expenditure and endurance in animal models

Advantages and Limitations for Lab Experiments

N,N-diethyl-4-{[(2-methoxyphenoxy)acetyl]amino}benzamide has several advantages and limitations for lab experiments. Its advantages include its ability to improve insulin sensitivity and energy expenditure, which makes it a useful tool for studying metabolic disorders. Its limitations include its potential toxicity and carcinogenicity, which makes it unsuitable for use in humans and may limit its use in animal studies.

Future Directions

There are several future directions for research on N,N-diethyl-4-{[(2-methoxyphenoxy)acetyl]amino}benzamide. These include:
- Further investigation of its potential therapeutic applications in metabolic disorders, such as obesity, type 2 diabetes, and dyslipidemia
- Development of safer and more effective PPARδ agonists for clinical use
- Exploration of its effects on other physiological systems, such as the cardiovascular and nervous systems
- Investigation of its potential as a performance-enhancing drug in the sports and fitness industry
Conclusion
N,N-diethyl-4-{[(2-methoxyphenoxy)acetyl]amino}benzamide is a synthetic compound that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It has been extensively studied for its potential therapeutic applications in metabolic disorders, such as obesity and type 2 diabetes, as well as its purported ability to enhance endurance and athletic performance. While it has shown promise in animal and cell culture studies, its potential toxicity and carcinogenicity have limited its use in humans. Further research is needed to fully understand its mechanisms of action and potential therapeutic applications.

Synthesis Methods

N,N-diethyl-4-{[(2-methoxyphenoxy)acetyl]amino}benzamide can be synthesized through a multi-step process involving the reaction of 4-chloro-2-(2-methoxy-5-nitrophenoxy)acetamide with diethylamine in the presence of a base, followed by reduction of the nitro group with iron powder in acetic acid, and finally acylation of the resulting amine with 4-(diethylamino)salicylic acid chloride.

Scientific Research Applications

N,N-diethyl-4-{[(2-methoxyphenoxy)acetyl]amino}benzamide has been extensively studied for its potential therapeutic applications in metabolic disorders, such as obesity, type 2 diabetes, and dyslipidemia. It has been shown to improve insulin sensitivity, reduce plasma triglycerides and cholesterol levels, and increase glucose uptake in skeletal muscle cells. However, its use in humans has been limited due to concerns about its potential carcinogenicity and toxicity.